4-[(2-methoxyethyl)carbamoyl]benzoic acid
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Overview
Description
“4-[(2-methoxyethyl)carbamoyl]benzoic acid” is a chemical compound with the molecular formula C10H14BNO4 . It has an average mass of 223.033 Da and a monoisotopic mass of 223.101593 Da .
Molecular Structure Analysis
The molecular structure of “4-[(2-methoxyethyl)carbamoyl]benzoic acid” consists of a benzene ring attached to a carbamoyl group (CONH2) and a methoxyethyl group (CH3OCH2CH2) .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(2-methoxyethyl)carbamoyl]benzoic acid involves the reaction of 4-aminobenzoic acid with 2-methoxyethyl isocyanate in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "4-aminobenzoic acid", "2-methoxyethyl isocyanate", "Suitable solvent", "Catalyst" ], "Reaction": [ "Dissolve 4-aminobenzoic acid in a suitable solvent.", "Add 2-methoxyethyl isocyanate to the reaction mixture.", "Add a suitable catalyst to the reaction mixture.", "Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 4-[(2-methoxyethyl)carbamoyl]benzoic acid." ] } | |
CAS RN |
1154359-90-6 |
Product Name |
4-[(2-methoxyethyl)carbamoyl]benzoic acid |
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.2 |
Purity |
91 |
Origin of Product |
United States |
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